(2S,3S)-1-((Benzyloxy)carbonyl)-3-(tert-butoxycarbonyl)-5-hydroxypiperidine-2-carboxylic acid

Specification

• Molecular Formula: C19H25NO7
• Molecular Weight: 379.4 g/mol
• IUPAC Name: (2S,3S)-5-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonyl]-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid
• Standard InChI: InChI=1S/C19H25NO7/c1-19(2,3)27-17(24)14-9-13(21)10-20(15(14)16(22)23)18(25)26-11-12-7-5-4-6-8-12/h4-8,13-15,21H,9-11H2,1-3H3,(H,22,23)/t13?,14-,15-/m0/s1
• Standard InChI Key: HLTAYVQQDMYIPL-FGRDXJNISA-N
• Isomeric SMILES: CC(C)(C)OC(=O)[C@H]1CC(CN([C@@H]1C(=O)O)C(=O)OCC2=CC=CC=C2)O
• Canonical SMILES: CC(C)(C)OC(=O)C1CC(CN(C1C(=O)O)C(=O)OCC2=CC=CC=C2)O

Introduction

Chemical Identity and Structural Features

Molecular Characterization

The compound’s IUPAC name, (2S,3S)-5-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonyl]-1-phenylmethoxycarbonylpiperidine-2-carboxylic acid, reflects its stereochemistry and functional group arrangement. Key identifiers include:

Property	Value
CAS Number	791834-51-0
Molecular Formula	$\text{C}_{19}\text{H}_{25}\text{NO}_{7}$
Molecular Weight	379.4 g/mol
SMILES Notation	CC(C)(C)OC(=O)[C@H]1CC(CN([C@@H]1C(=O)O)C(=O)OCC2=CC=CC=C2)O

The piperidine ring adopts a chair conformation, with the hydroxyl group at position 5 and carboxylic acid at position 2 contributing to its polarity. The Boc and Cbz groups at positions 1 and 3 serve as orthogonal protecting agents, enabling selective deprotection during multi-step syntheses.

Stereochemical Significance

The (2S,3S) configuration is critical for its reactivity and interactions with chiral environments, such as enzyme active sites. Computational models (e.g., PubChem’s 3D conformer) confirm that this stereochemistry minimizes steric clashes between the Boc and Cbz groups, stabilizing the molecule in solution.

Synthesis and Preparation

General Synthetic Strategies

Synthesis typically involves sequential protection of the piperidine ring’s amine and hydroxyl groups. A representative route includes:

• Ring Formation: Cyclization of a linear precursor (e.g., amino alcohol) under acidic conditions.

• Protection Steps:

  • Introduction of the Cbz group via benzyl chloroformate.

  • Boc protection using di-tert-butyl dicarbonate in the presence of a base.

• Oxidation: Selective oxidation of secondary alcohols to carboxylic acids, often employing chromium trioxide or other oxidizing agents.

Functional Group Reactivity and Applications

Protective Group Dynamics

• Boc Group: Removable under acidic conditions (e.g., trifluoroacetic acid), leaving the Cbz group intact.

• Cbz Group: Cleaved via hydrogenolysis, enabling sequential deprotection.
  This orthogonal protection strategy is invaluable for constructing complex molecules, such as peptide-based therapeutics.

Biological Relevance

Though direct biological data for this compound are scarce, its structural analogs are explored as β-lactamase inhibitors and kinase modulators. The hydroxyl and carboxylic acid groups may facilitate hydrogen bonding with biological targets, suggesting potential in antimicrobial or anticancer drug development.

Comparative Analysis with Similar Piperidine Derivatives

Compound	Functional Groups	Molecular Weight	Key Applications
Target Compound	Boc, Cbz, -OH, -COOH	379.4 g/mol	Synthetic intermediate
(3R,5S)-5-Trifluoromethylpiperidine	Boc, CF3, -COOH	367.3 g/mol	Kinase inhibition
1,6-Diazabicyclo[3.2.1]octane	Sulfate, carbamoyl	342.3 g/mol	β-Lactamase inhibition

Research Implications and Future Directions

Pharmaceutical Intermediate

This molecule’s ability to undergo selective deprotection makes it a candidate for synthesizing chiral amines, which are pivotal in asymmetric catalysis and drug design.

Unexplored Biological Activity

Further studies should evaluate its efficacy against bacterial enzymes (e.g., β-lactamases) or kinases, leveraging its hydrogen-bonding capacity.